![molecular formula C4HBr3N2 B1331206 2,4,6-Tribromopyrimidine CAS No. 36847-11-7](/img/structure/B1331206.png)
2,4,6-Tribromopyrimidine
Overview
Description
2,4,6-Tribromopyrimidine is a chemical compound with the molecular formula C4HBr3N2 . It has a molecular weight of 316.78 . It is a solid substance .
Synthesis Analysis
While specific synthesis methods for this compound were not found in the search results, a related compound, 2,4,6-trichloropyrimidine, can be synthesized from barbituric acid using phosphorus oxychloride and phosphorus pentachloride .
Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES string Brc1cc(Br)nc(Br)n1
. The InChI code for the compound is 1S/C4HBr3N2/c5-2-1-3(6)9-4(7)8-2/h1H
.
Physical And Chemical Properties Analysis
This compound is a solid substance . It has a melting point of 108-113°C . The compound has a molecular weight of 316.78 .
Scientific Research Applications
Antitumor Potential
2,4,6-Tribromopyrimidine derivatives, particularly 6-(dibromomethyl)-2-methoxy-4-morpholino-5-nitropyrimidine, have shown potential as antitumor agents. They inhibit the proliferation of various cancer cells, such as L1210 and H.Ep.2 cells, indicating a possibility for their use in cancer treatment (Thompson et al., 1997).
Photocatalysis and Environmental Applications
Copolymerization with this compound derivatives has been shown to modify the properties of polymeric g-C3N4, enhancing its photocatalytic activity. This property can be used for environmental applications like pollutant removal (Ho et al., 2015).
Corrosion Inhibition
This compound and its derivatives, such as 2-aminopyrimidine, have been studied for their corrosion inhibitive performance on steel surfaces. Theoretical data from these studies correlate well with experimental results, indicating their potential as corrosion inhibitors (Masoud et al., 2010).
Pharmaceutical Chemistry
Research into this compound derivatives has contributed significantly to the field of pharmaceutical chemistry. For example, triazolopyrimidines, which include 2,4,6-triazidopyrimidine derivatives, have been explored for their wide range of biological activities. This includes antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, and anticancer activities (Deng et al., 2023).
Chemical Synthesis and Material Science
The role of this compound in chemical synthesis and material science is notable. For instance, its derivatives are used in synthesizing triarylpyridines, which have a broad spectrum of biological and pharmaceutical properties (Maleki, 2015).
Environmental Biodegradation
This compound derivatives like cyanuric acid amidohydrolase, which cleave cyanuric acid, play a crucial role in the mineralization and complete removal of s-triazine compounds from the environment (Karns, 1999).
Inhibitory Role in Biological Systems
Compounds like 2,4,6-Triaminopyrimidinium have been studied for their inhibitory effect on sodium passive permeation across various epithelial tissues. This has implications in understanding the transport physiology of different biological systems (Moreno, 1975).
Safety and Hazards
Future Directions
While specific future directions for 2,4,6-Tribromopyrimidine were not found in the search results, pyrimidines are key building blocks to access functional molecules that are used in the design of advanced materials, metal–organic frameworks, supramolecules, reactive chemical intermediates, and drugs .
Mechanism of Action
Target of Action
Pyrimidine derivatives are known to interact with various biological targets, including enzymes and receptors .
Mode of Action
Pyrimidine derivatives, in general, are known to interact with their targets through various mechanisms, such as competitive inhibition, allosteric modulation, or direct binding .
Biochemical Pathways
Pyrimidine derivatives are known to play a role in nucleic acid synthesis and metabolism, which can affect various downstream cellular processes .
Pharmacokinetics
These properties would determine the bioavailability of the compound .
Result of Action
The effects would likely depend on the specific targets and pathways that the compound interacts with .
Properties
IUPAC Name |
2,4,6-tribromopyrimidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4HBr3N2/c5-2-1-3(6)9-4(7)8-2/h1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHEYFWKLKMOHCI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(N=C1Br)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4HBr3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90293181 | |
Record name | 2,4,6-Tribromopyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90293181 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.78 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
36847-11-7 | |
Record name | 36847-11-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=87663 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,4,6-Tribromopyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90293181 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4,6-Tribromopyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How can NMR data, specifically longitudinal relaxation times (T1) and nuclear Overhauser effects (NOE), provide insights into the molecular dynamics of 2,4,6-tribromopyrimidine in solution?
A1: The research paper delves into the rotational dynamics of this compound in solution using NMR techniques. [] The measured longitudinal relaxation times (T1) of carbon-13 nuclei, in conjunction with NOE data, can be used to determine the rotational diffusion tensor of the molecule. [] This tensor describes how the molecule tumbles and rotates in solution, providing valuable information about its molecular dynamics and interactions with the surrounding solvent. [] This information is crucial for understanding the compound's behavior in solution and can be further extrapolated to predict its interactions with other molecules, such as potential drug targets.
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